Cas no 1244019-85-9 (Butyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate)

• Product Name: Butyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate
• CAS No: 1244019-85-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1085016
• PubChem ID: 136326595
• Update Time: 2025-04-20

Butyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate
• Butyl 6-oxo-1,6-dihydro-4-pyrimidinecarboxylate
• 1244019-85-9
• DTXSID301240622
• SCHEMBL3712576
• Butyl 1,6-dihydro-6-oxo-4-pyrimidinecarboxylate
• DB-384827

• Inchi： 1S/C9H12N2O3/c1-2-3-4-14-9(13)7-5-8(12)11-6-10-7/h5-6H,2-4H2,1H3,(H,10,11,12)
• InChI Key： UWZXMCZVTXBWGH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC=N1)=O)=O)CCCC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų